2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
353475-24-8
VCID:
VC0440533
InChI:
InChI=1S/C18H20F3N5OS/c1-11(22-9-6-10-25(2)3)14-15(18(19,20)21)24-26(16(14)27)17-23-12-7-4-5-8-13(12)28-17/h4-5,7-8,24H,6,9-10H2,1-3H3
SMILES:
CC(=NCCCN(C)C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F
Molecular Formula:
C18H20F3N5OS
Molecular Weight:
411.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 353475-24-8
Main Products
VCID: VC0440533
Molecular Formula: C18H20F3N5OS
Molecular Weight: 411.4g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 353475-24-8](/images/no_structure.jpg)
| CAS No. | 353475-24-8 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C18H20F3N5OS |
| Molecular Weight | 411.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C18H20F3N5OS/c1-11(22-9-6-10-25(2)3)14-15(18(19,20)21)24-26(16(14)27)17-23-12-7-4-5-8-13(12)28-17/h4-5,7-8,24H,6,9-10H2,1-3H3 |
| Standard InChIKey | JXORZARJTOFPTQ-UHFFFAOYSA-N |
| SMILES | CC(=NCCCN(C)C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
| Canonical SMILES | CC(=NCCCN(C)C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
| PubChem Compound | 2864335 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume